Lomefloxacin-D5 Hydrochloride

Specification

• Molecular Formula: C17H20ClF2N3O3
• Molecular Weight: 392.8 g/mol
• IUPAC Name: 6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1-(1,1,2,2,2-pentadeuterioethyl)quinoline-3-carboxylic acid;hydrochloride
• Standard InChI: InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/i1D3,3D2
• Standard InChI Key: KXEBLAPZMOQCKO-IYSLTCQOSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])N1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl

Introduction

Chemical and Structural Characteristics

Molecular Composition and Isotopic Labeling

Lomefloxacin-D5 hydrochloride (C₁₇H₁₅D₅ClF₂N₃O₃) features deuterium substitution at five hydrogen positions within the parent lomefloxacin structure. Comparative analysis of molecular formulas reveals the intentional isotopic enrichment:

Property	Lomefloxacin Hydrochloride	Lomefloxacin-D5 Hydrochloride
Molecular Formula	C₁₇H₁₉ClF₂N₃O₃	C₁₇H₁₅D₅ClF₂N₃O₃
Molecular Weight (g/mol)	387.81	392.84
Deuterium Substitution	0	5

This strategic labeling minimizes isotopic interference during mass spectrometric analysis while maintaining chromatographic behavior identical to the native compound. The deuterium atoms are typically incorporated at metabolically stable positions to ensure the internal standard remains intact throughout sample preparation and analysis.

Spectral Properties and Structural Confirmation

Nuclear magnetic resonance (NMR) studies of deuterated analogs like lomefloxacin-D5 hydrochloride demonstrate characteristic peak shifts in ¹H-NMR spectra corresponding to deuterium substitution. For instance, protons adjacent to fluorinated positions typically show downfield shifts of 0.1–0.3 ppm compared to the non-deuterated form. Mass spectral analysis reveals a primary ion cluster at m/z 356.38 for the protonated molecule, with the deuterium-enriched species displaying a +5 Da mass shift relative to the native compound. These distinct spectral features enable unambiguous identification in complex matrices.

Analytical Applications in Pharmaceutical Research

Role as Internal Standard in Quantification

Recent advancements in LC-MS methodologies have established lomefloxacin-D5 hydrochloride as the gold standard for quantifying lomefloxacin in biological samples. A 2023 study employing inductively coupled plasma-mass spectrometry (ICP-MS) with oxygen reaction mode demonstrated the compound's utility in mitigating matrix effects from high organic content samples, achieving detection limits of 0.002–1.294 ng/ml for elemental impurities. When used as an internal standard, the deuterated analog compensates for:

• Ion suppression/enhancement effects in electrospray ionization

• Sample loss during extraction procedures

• Instrumental drift across analytical batches

Validation studies report mean recoveries of 93.7–108.2% with precision ≤0.55% RSD, meeting International Council for Harmonisation (ICH) Q3D guidelines for elemental impurity analysis.

Photodegradation Studies and Catalytic Effects

Investigations into metal-catalyzed photodegradation mechanisms have leveraged lomefloxacin-D5 hydrochloride to track degradation pathways. A controlled study exposing lomefloxacin-metal ion complexes to UV light (λ = 365 nm) for 10 days revealed:

• 23% increase in degradation rate with Fe³⁺ ions (5 ppm)

• 18% acceleration with Cu²⁺ ions (3 ppm)

• Complete degradation pathway elucidation via HRMS using the deuterated standard

These findings underscore the compound's value in stability testing and impurity profiling.

Pharmacological Context and Metabolic Profiling

Parent Compound Pharmacokinetics

Lomefloxacin, the non-deuterated parent drug, exhibits:

• Oral bioavailability: 95–98%

• Protein binding: 10%

• Elimination half-life: 8 hours

• Renal clearance: 271 ml/min/1.73 m²

The minimal metabolism (65% excreted unchanged) makes isotopic labeling particularly effective for excretion studies.

Metabolic Stability Assessment

Comparative pharmacokinetic studies using lomefloxacin-D5 hydrochloride have revealed:

• 98.2% isotopic purity maintained over 72-hour excretion periods

• <2% metabolic exchange of deuterium labels

• 9% glucuronide metabolite formation consistent with native compound

These data confirm the structural integrity of the deuterated standard during in vivo applications.

Parameter	Specification
Flash Point	11°C (Methanol solution)
LD₅₀ Oral (Rat)	175 mg/kg
Permissible Exposure	<0.1 mg/m³ (8-hr TWA)

Personal protective equipment (PPE) mandates include nitrile gloves, chemical goggles, and NIOSH-approved respirators for vapor exposure.

Regulatory Status and Quality Control

Certification Standards

Commercial preparations meet stringent specifications:

Test Parameter	Acceptance Criteria
Isotopic Purity	≥99.0% D₅
Chemical Purity	≥98.5% (HPLC)
Residual Solvents	<50 ppm methanol

Batch-specific certificates of analysis document compliance with ICH Q3D(R2) and USP ⟨1225⟩ guidelines.